Cas no 5805-84-5 (1-Allyl-2-methyl-1H-benzoimidazole)

1-Allyl-2-methyl-1H-benzoimidazole structure
5805-84-5 structure
Product Name:1-Allyl-2-methyl-1H-benzoimidazole
CAS No:5805-84-5
MF:C11H12N2
MW:172.226382255554
CID:851599
Update Time:2023-08-02

1-Allyl-2-methyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-methyl-1-(2-propenyl)-(9CI)
    • 2-methyl-1-prop-2-enylbenzimidazole
    • 1-Allyl-2-methyl-1H-benzoimidazole
    • STK046450
    • ST50235819
    • 2-methyl-1-(prop-2-en-1-yl)-1H-benzimidazole
    • 1H-Benzimidazole, 2-methyl-1-(2-propen-1-yl)-
    • Inchi: 1S/C11H12N2/c1-3-8-13-9(2)12-10-6-4-5-7-11(10)13/h3-7H,1,8H2,2H3
    • InChI Key: NNUUOQHAQSBAPC-UHFFFAOYSA-N
    • SMILES: N1(CC=C)C(C)=NC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Topological Polar Surface Area: 17.8

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